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Compound of Interest

Compound Name: TVB-2640

Cat. No.: B1150167

Introduction

TVB-2640, also known as Denifanstat, is a potent and selective, orally bioavailable inhibitor of
Fatty Acid Synthase (FASN).[1][2][3] FASN is a key enzyme in the de novo lipogenesis
pathway, responsible for the synthesis of palmitate.[1] This pathway is often upregulated in
various cancer cells to meet the high demand for lipids required for membrane synthesis,
energy storage, and signaling molecule production.[1] Inhibition of FASN by TVB-2640 disrupts
these processes, leading to reduced tumor cell proliferation and induction of apoptosis.[1]
These application notes provide detailed protocols for the solubilization and preparation of
TVB-2640 for use in cell culture experiments, enabling researchers to investigate its effects on
various cell lines.

Mechanism of Action

TVB-2640 exerts its biological effects by binding to and inhibiting the activity of the FASN
enzyme.[1] This blockade prevents the synthesis of palmitate, a precursor for more complex
fatty acids and lipids.[1] The dependency of many cancer cells on de novo lipogenesis makes
FASN an attractive therapeutic target.[4] The inhibition of FASN by TVB-2640 has been shown
to impact several downstream signaling pathways, including the PI3K/Akt/mTOR pathway,
which is crucial for cell growth and survival.[4]

Data Presentation
TVB-2640 Solubility
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The solubility of TVB-2640 in various solvents is a critical factor for its preparation for in vitro

studies. The following table summarizes the available quantitative data on its solubility.

Solvent Concentration Notes Source
) ) Use fresh DMSO as

Dimethyl Sulfoxide )

88 mg/mL (200.2 mM)  moisture can reduce [2]
(DMSO0) -

solubility.

Dimethyl Sulfoxide

90 mg/mL At 25°C. [5]
(DMSO0)
Dimethyl Sulfoxide >500 mM (>220 High solubility 3]
(DMSO) mg/mL) reported.

In Vitro Activity

Parameter Value Cell Line/Context Source
ICso 0.052 pM (52 nM) FASN inhibition [3]

ECso

0.072 uM (72 nM)

Cellular activity

[5]

ECso

~50 nM

Cellular activity

[6]

Experimental Protocols

Preparation of TVB-2640 Stock Solution for Cell Culture

This protocol describes the preparation of a high-concentration stock solution of TVB-2640 in

DMSO, which can then be diluted to the desired final concentration in cell culture media.

Materials:

o TVB-2640 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)
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o Calibrated micropipettes and sterile, filtered pipette tips
o Vortex mixer

o Sterile 0.22 um syringe filter

Procedure:

» Weighing the Compound: Accurately weigh the desired amount of TVB-2640 powder in a
sterile microcentrifuge tube. Perform this step in a chemical fume hood or a designated
powder handling enclosure.

o Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the TVB-2640
powder to achieve a high-concentration stock solution (e.g., 10 mM, 20 mM, or higher, based
on the solubility data). It is recommended to use fresh DMSO to ensure maximum solubility.

[2]

» Vortexing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

» Sterilization: To ensure the sterility of the stock solution for cell culture use, filter it through a
sterile 0.22 um syringe filter into a new sterile tube. This step is crucial to prevent microbial
contamination of cell cultures.

 Aliquoting and Storage: Aliquot the sterile stock solution into smaller volumes in sterile
polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term storage. When stored at -20°C, the solution is stable for at least one
year; at -80°C, it is stable for up to two years.[1]

Preparation of Working Solutions and Treatment of Cells

This protocol outlines the dilution of the TVB-2640 stock solution into cell culture medium to
prepare working solutions for treating cells.

Materials:

o Prepared sterile TVB-2640 stock solution in DMSO
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o Complete cell culture medium appropriate for the cell line being used
 Sterile serological pipettes and micropipettes with filtered tips

e Cell cultures to be treated

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the TVB-2640 stock solution at room
temperature.

» Serial Dilution (if necessary): Depending on the final desired concentration, it may be
necessary to perform an intermediate dilution of the stock solution in sterile cell culture
medium or a sterile balanced salt solution (e.g., PBS).

o Preparation of Final Working Solution: Directly add the required volume of the TVB-2640
stock solution (or intermediate dilution) to the pre-warmed complete cell culture medium to
achieve the desired final concentration for your experiment.

o Important: Ensure that the final concentration of DMSO in the cell culture medium is kept
to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells. It is
recommended to run a vehicle control (medium with the same final concentration of
DMSO) in all experiments.

o Treatment of Cells: Remove the existing medium from the cell culture plates and replace it
with the medium containing the desired concentration of TVB-2640.

 Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

Mandatory Visualizations
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Caption: Workflow for the preparation of TVB-2640 solutions for cell culture experiments.
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FASN Signaling Pathway and Inhibition by TVB-2640
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Caption: Simplified signaling pathway showing FASN regulation and the point of inhibition by
TVB-2640.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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